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Compound of Interest

5-Bromo-2-fluoropyridine-3-
Compound Name:
carboxaldehyde

Cat. No.: B569406

Essential Safety and Handling Guide for 5-Bromo-2-
fluoropyridine-3-carboxaldehyde

This guide provides crucial safety protocols and logistical information for the handling and
disposal of 5-Bromo-2-fluoropyridine-3-carboxaldehyde (CAS No. 875781-15-0). The
following procedures are designed to ensure the safety of researchers, scientists, and drug
development professionals.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 5-Bromo-2-fluoropyridine-3-
carboxaldehyde is presented below.
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Property Value

Molecular Formula C6H3BrFNO

Appearance Off-white to pale yellow powder
Boiling Point 258.2°C at 760 mmHg

Flash Point 109.9+25.9 °C

Density 1.8+0.1 g/cm3

Refractive Index 1.591

Source: ECHEMI[1]
Hazard Identification and Precautionary Measures

This chemical is considered hazardous and requires careful handling to avoid adverse health
effects.[2]

Hazard Statements:

e Causes skin irritation (H315)[3]

o Causes serious eye irritation (H319)[3]

o May cause respiratory irritation (H335)[3]
Signal Word: Warning[3]

Precautionary Statements:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[2][3]

Wash face, hands, and any exposed skin thoroughly after handling.[2]

Use only outdoors or in a well-ventilated area.[2]

Wear protective gloves, protective clothing, eye protection, and face protection.[2]
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» Store in a well-ventilated place and keep the container tightly closed.[2]

o Store locked up.[2][3]

» Dispose of contents/container to an approved waste disposal plant.[2]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is essential when handling this compound.

PPE Category Item Specification
With side-shields conforming
Eye and Face Protection Safety Glasses to EN166 or NIOSH approved.

[4]

] Recommended for splash
Chemical Goggles ]
protection.[5]

Skin Protection Gloves

Chemical-resistant gloves
(e.g., nitrile or neoprene).[6][7]
Inspect before use and use

proper removal technique.[4]

Fully-buttoned, long-sleeved
lab coat.[6][8]

Lab Coat

PVC apron for additional
Apron _
protection.[5]

Respiratory Protection Respirator

Use a NIOSH-approved
respirator with appropriate
cartridges (e.g., OV/IAG/P99) if
ventilation is inadequate or for

higher-level protection.[4][9]

Operational and Disposal Plans

A systematic approach to handling, from preparation to disposal, is critical for safety.
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Experimental Workflow

Safe Handling Workflow for 5-Bromo-2-fluoropyridine-3-carboxaldehyde
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Caption: Safe handling workflow from preparation to disposal.

Step-by-Step Handling Procedures

e Preparation:
o Thoroughly review the Safety Data Sheet (SDS) before starting any work.[8]
o Ensure all necessary PPE is available and in good condition.

o Work should be conducted in a properly functioning chemical fume hood to ensure
adequate ventilation.[6][7]

e Handling:

[e]

Avoid the formation of dust when handling the solid compound.[4]

o

Keep the container tightly closed when not in use.[2]

[¢]

Avoid contact with skin, eyes, and clothing.[2]

[¢]

Do not eat, drink, or smoke in the work area.[9]
o Storage:
o Store in a cool, dry, and well-ventilated area.[6][8]
o Keep away from heat, sparks, open flames, and other ignition sources.[4][8]

o Store in a tightly sealed container.[8] For long-term storage, a freezer is recommended.[2]

Emergency Procedures

e In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water
for at least 15 minutes. If skin irritation persists, seek medical attention.[2] Remove
contaminated clothing and wash it before reuse.[2]

e In Case of Eye Contact: Immediately flush the eyes with plenty of water for at least 15
minutes, also under the eyelids.[2] Remove contact lenses if present and easy to do.
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Continue rinsing and seek medical attention.[2]

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention if you feel unwell.[2][3]

« |If Swallowed: Clean the mouth with water and drink plenty of water afterward. Do not induce
vomiting. Never give anything by mouth to an unconscious person. Get medical attention if
symptoms occur.[2][4]

» Spills: For small spills, use an absorbent material like sand or vermiculite to contain the spill.
[6] Transfer the material to a sealed container for disposal.[6] For large spills, evacuate the
area and contact emergency services.

Disposal Plan

» All waste materials, including contaminated PPE and absorbent materials, should be
considered hazardous waste.

o Dispose of the chemical and its container through a licensed professional waste disposal
service.[4]

e Do not allow the product to enter drains.[9]

o Contaminated packaging should be disposed of as unused product.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]

2. fishersci.com [fishersci.com]

3. chemicalbook.com [chemicalbook.com]

4. capotchem.com [capotchem.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAH6112303&productDescription=5-BRMO-2-FLROPYRIDN-3-CARBX+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6112303&productDescription=5-BRMO-2-FLROPYRIDN-3-CARBX+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/5-bromo-2-fluoropyridine-3-carboxaldehyde.pdf
https://www.fishersci.com/store/msds?partNumber=AAH6112303&productDescription=5-BRMO-2-FLROPYRIDN-3-CARBX+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.capotchem.com/doc/viewmsds_500-22-1.html
https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://www.capotchem.com/doc/viewmsds_500-22-1.html
https://www.sigmaaldrich.com/HK/en/sds/aldrich/p62003?userType=undefined
https://www.capotchem.com/doc/viewmsds_500-22-1.html
https://www.benchchem.com/product/b569406?utm_src=pdf-custom-synthesis
https://www.echemi.com/products/pd180521143956-5-bromo-2-fluoropyridine-3-carboxaldehyde.html
https://www.fishersci.com/store/msds?partNumber=AAH6112303&productDescription=5-BRMO-2-FLROPYRIDN-3-CARBX+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/5-bromo-2-fluoropyridine-3-carboxaldehyde.pdf
https://www.capotchem.com/doc/viewmsds_500-22-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e 5. datasheets.scbt.com [datasheets.scbt.com]

e 6. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
e 7. Handling Pyridine: Best Practices and Precautions [postapplescientific.com]

¢ 8. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

e 9. sigmaaldrich.com [sigmaaldrich.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 5-Bromo-2-
fluoropyridine-3-carboxaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b569406#personal-protective-equipment-for-handling-
5-bromo-2-fluoropyridine-3-carboxaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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